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Compound of Interest

Compound Name: 4,4'-Diaminobenzanilide

Cat. No.: B1630359

For Researchers, Scientists, and Drug Development Professionals

Introduction

4,4'-Diaminobenzanilide is a chemical intermediate with applications in the synthesis of dyes,
high-performance polymers, and potentially as a building block in pharmaceutical research.[1]
As with any chemical compound used in a laboratory or manufacturing setting, a thorough
understanding of its health and safety profile is paramount to ensure the well-being of
personnel and the integrity of research. This technical guide provides a comprehensive
overview of the known health and safety considerations for handling 4,4'-Diaminobenzanilide,
summarizing key data, outlining safe handling procedures, and providing visual aids for critical
workflows.

While extensive quantitative toxicity data such as LD50 values are not readily available in the
public domain, the existing hazard classifications and handling guidelines necessitate a
cautious and well-informed approach. This compound is considered a potentially hazardous
substance due to the presence of aromatic amine groups, which are often associated with toxic
properties.[1]

Health Hazard Information
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4,4'-Diaminobenzanilide is classified as hazardous under the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS). The primary hazards associated with this
compound are summarized in the table below.

Hazard Class GHS Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed[2]

Acute Toxicity, Dermal (Category 4) H312: Harmful in contact with skin[3][4]
Skin Irritation (Category 2) H315: Causes skin irritation[2][4]

Eye Irritation (Category 2A) H319: Causes serious eye irritation[2][4]
Acute Toxicity, Inhalation (Category 4) H332: Harmful if inhaled[3][4]

Specific target organ toxicity — Single exposure _ L
) H335: May cause respiratory irritation[2]
(Category 3), Respiratory system

Table 1: GHS Hazard Classification for 4,4'-Diaminobenzanilide

Chronic exposure to aromatic diamines, a class of compounds to which 4,4'-
Diaminobenzanilide belongs, may pose long-term health risks, although specific data for this
compound is limited.[1] It is crucial to handle this chemical with appropriate engineering
controls and personal protective equipment to minimize all routes of exposure.

Occupational Exposure Limits

As of the date of this guide, specific Occupational Exposure Limits (OELSs), such as a
Permissible Exposure Limit (PEL) from the Occupational Safety and Health Administration
(OSHA) or a Recommended Exposure Limit (REL) from the National Institute for Occupational
Safety and Health (NIOSH), have not been established for 4,4'-Diaminobenzanilide. The
absence of established OELs does not imply that the substance is safe at any concentration.
On the contrary, it underscores the need for a conservative approach to exposure control. A risk
assessment should be conducted for any process involving this chemical to determine the
potential for exposure and to implement appropriate control measures.

Physical and Chemical Properties
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A summary of the key physical and chemical properties of 4,4'-Diaminobenzanilide is
provided below.

Property Value

CAS Number 785-30-8[5]

Molecular Formula C13H13N30[5]

Molecular Weight 227.27 g/mol [5]

Appearance White to brown solid/powder[1][3]
Melting Point 214 - 215 °CJ[5]

Solubility Sparingly soluble in water[1]

Table 2: Physical and Chemical Properties of 4,4'-Diaminobenzanilide

Safe Handling and Storage

Adherence to strict safety protocols is essential when working with 4,4'-Diaminobenzanilide.
The following procedures are based on standard laboratory safety practices and information
from safety data sheets.

Engineering Controls

o Ventilation: All work with 4,4'-Diaminobenzanilide powder should be conducted in a
properly functioning chemical fume hood to minimize inhalation of dust.[4][6]

o Containment: For larger quantities or procedures with a high potential for dust generation,
the use of a glove box or other closed-system transfer methods should be considered.

Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye
contact.[6][7]

o Skin Protection: A lab coat and appropriate chemical-resistant gloves (e.g., nitrile) must be
worn to prevent skin contact.[6][7][8] Contaminated clothing should be removed and
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laundered before reuse.[1]

» Respiratory Protection: If working outside of a fume hood or if there is a risk of exceeding
exposure limits, a NIOSH-approved respirator with a particulate filter is required.[7]

Handling Procedures

e Avoid breathing dust.[1][7]
e Avoid contact with skin and eyes.[7]
e Wash hands thoroughly after handling.[1][7]

e Do not eat, drink, or smoke in areas where the chemical is handled.[3]

Storage

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][7]

o Store away from strong oxidizing agents, acids, and peroxides.[1][7]

Experimental Workflow for Safe Handling

The following diagram illustrates a logical workflow for safely handling 4,4'-
Diaminobenzanilide in a laboratory setting.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.osha.gov/annotated-pels/table-z-1
https://pubchem.ncbi.nlm.nih.gov/compound/4_4_-Diaminobenzanilide
https://www.osha.gov/annotated-pels/table-z-1
https://pubchem.ncbi.nlm.nih.gov/compound/4_4_-Diaminobenzanilide
https://pubchem.ncbi.nlm.nih.gov/compound/4_4_-Diaminobenzanilide
https://www.osha.gov/annotated-pels/table-z-1
https://pubchem.ncbi.nlm.nih.gov/compound/4_4_-Diaminobenzanilide
https://echa.europa.eu/substance-information/-/substanceinfo/100.021.219
https://www.osha.gov/annotated-pels/table-z-1
https://pubchem.ncbi.nlm.nih.gov/compound/4_4_-Diaminobenzanilide
https://www.osha.gov/annotated-pels/table-z-1
https://pubchem.ncbi.nlm.nih.gov/compound/4_4_-Diaminobenzanilide
https://www.benchchem.com/product/b1630359?utm_src=pdf-body
https://www.benchchem.com/product/b1630359?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630359?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Preparation

Conduct Risk Assessment

Select Appropriate PPE

(Goggles, Gloves, Lab Coat, Respirator if needed)

Verify Engineering Controls
(Fume Hood Functionality)

Proceed if Safe

Handling
A4

Transfer Chemical in Fume Hood

Perform Experimental Procedure

Post-Experiment

Cleanup 8vz Disposal

Decontaminate Work Area

;

Dispose of Waste in Labeled Container

;

Remove PPE Correctly

;

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 4,4'-Diaminobenzanilide.
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First Aid Measures

In the event of exposure, immediate action is critical. The following first aid measures should be
taken, and medical attention should be sought.

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation . o . _ :
artificial respiration. Seek immediate medical

attention.[7][8]

Immediately wash the affected area with plenty

) of soap and water for at least 15 minutes while
Skin Contact ) ) ) )

removing contaminated clothing. Seek medical

attention.[7][8]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[1][7]

Do NOT induce vomiting. Rinse mouth with
_ water. Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.[7][8]

Table 3: First Aid Measures for 4,4'-Diaminobenzanilide Exposure

Spill and Waste Disposal
Spill Response

¢ In case of a spill, evacuate the area.
o Wear appropriate PPE, including respiratory protection.

e Avoid generating dust. Moisten the spilled material with water if it is safe to do so.
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o Carefully sweep or scoop up the material and place it in a sealed, labeled container for
disposal.[6]

e Clean the spill area thoroughly with soap and water.

Waste Disposal

» Dispose of 4,4'-Diaminobenzanilide waste and contaminated materials in accordance with
all applicable federal, state, and local regulations.[7] This material should be treated as
hazardous waste.

Fire Fighting Measures

o Extinguishing Media: Use water spray, carbon dioxide (COZ2), dry chemical powder, or
alcohol-resistant foam.[7]

o Specific Hazards: Combustion may produce toxic gases, including carbon oxides and
nitrogen oxides.[5]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[7]

Conclusion

While 4,4'-Diaminobenzanilide is a valuable chemical intermediate, it presents several health
hazards that necessitate careful handling. This guide provides a framework for researchers,
scientists, and drug development professionals to work with this compound safely. The core
principles of risk assessment, implementation of engineering controls, consistent use of
appropriate personal protective equipment, and adherence to established safe work practices
are fundamental to minimizing the risk of exposure and ensuring a safe working environment.
The absence of comprehensive quantitative toxicity data should reinforce, not relax, the
commitment to these safety principles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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